Cas no 1956355-63-7 (1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride)

• Product Name: 1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride
• CAS No: 1956355-63-7
• MF: C₇H₉ClN₄
• MW: 184.62615942955
• CID: 5059735
• Update Time: 2025-05-24

1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride

• Inchi： 1S/C7H8N4.ClH/c1-11-4-10-7-6(11)5(8)2-3-9-7;/h2-4H,1H3,(H2,8,9);1H
• InChI Key： AXMJLCFMXRLRHR-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C=NC2=C1C(=CC=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride

Comprehensive Overview of 1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride (CAS No. 1956355-63-7)

1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride (CAS No. 1956355-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazo[4,5-b]pyridine core, is widely studied for its potential applications in drug discovery and development. The presence of the methyl group and amine functionality enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride has surged due to their role in designing kinase inhibitors and other therapeutic agents. Researchers are particularly interested in its potential to modulate enzyme activity, which aligns with current trends in precision medicine and targeted therapy. The compound's hydrochloride salt form also improves its solubility, facilitating its use in in vitro and in vivo studies.

The synthesis of 1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Its CAS No. 1956355-63-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research. The compound's stability under standard laboratory conditions makes it a reliable candidate for high-throughput screening and structure-activity relationship (SAR) studies.

One of the most frequently asked questions about this compound revolves around its biological activity. Preliminary studies suggest that 1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride may interact with specific protein targets, though further validation is required. This aligns with the growing interest in small-molecule therapeutics and fragment-based drug design, which are hot topics in modern pharmacology.

From a structural perspective, the imidazo[4,5-b]pyridine scaffold is notable for its planar geometry and hydrogen-bonding capabilities, which are critical for binding to biological macromolecules. The methyl group at the 1-position further influences the compound's lipophilicity, a key parameter in drug-likeness assessments. These features make it a promising candidate for lead optimization in medicinal chemistry projects.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being investigated to reduce waste and improve yield. This reflects the broader shift toward environmentally friendly practices in chemical manufacturing.

The compound's spectroscopic properties, including its NMR and mass spectrometry profiles, are well-documented, aiding in its identification and purity assessment. Analytical methods like HPLC and LC-MS are commonly employed to ensure quality control, which is crucial for regulatory compliance in pharmaceutical applications.

Given its potential, 1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride is increasingly featured in patent literature and academic publications. Its versatility as a building block for more complex molecules underscores its importance in drug discovery pipelines. As the field of chemoinformatics advances, computational tools are also being used to predict its ADMET properties, further accelerating its adoption in research.

In summary, 1-Methyl-1H-imidazo[4,5-b]pyridin-7-amine hydrochloride (CAS No. 1956355-63-7) represents a compelling area of study at the intersection of organic chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, positions it as a compound of enduring interest in both academic and industrial settings.